Cas no 899351-09-8 (2-(4-chlorophenyl)sulfanyl-N-4-(5-chlorothiophen-2-yl)-1,3-thiazol-2-ylacetamide)

• Product Name: 2-(4-chlorophenyl)sulfanyl-N-4-(5-chlorothiophen-2-yl)-1,3-thiazol-2-ylacetamide
• CAS No: 899351-09-8
• MF: C₁₅H₁₀Cl₂N₂OS₃
• MW: 401.353697299957
• CID: 6338824
• PubChem ID: 8609725
• Update Time: 2025-05-20

2-(4-chlorophenyl)sulfanyl-N-4-(5-chlorothiophen-2-yl)-1,3-thiazol-2-ylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-chlorophenyl)sulfanyl-N-4-(5-chlorothiophen-2-yl)-1,3-thiazol-2-ylacetamide
• 899351-09-8
• F2537-0583
• starbld0007863
• 2-[(4-chlorophenyl)sulfanyl]-N-[4-(5-chlorothiophen-2-yl)-1,3-thiazol-2-yl]acetamide
• AKOS024658029
• Z28303776
• 2-((4-chlorophenyl)thio)-N-(4-(5-chlorothiophen-2-yl)thiazol-2-yl)acetamide
• 2-(4-chlorophenyl)sulfanyl-N-[4-(5-chlorothiophen-2-yl)-1,3-thiazol-2-yl]acetamide

• Inchi： 1S/C15H10Cl2N2OS3/c16-9-1-3-10(4-2-9)21-8-14(20)19-15-18-11(7-22-15)12-5-6-13(17)23-12/h1-7H,8H2,(H,18,19,20)
• InChI Key： LKYWKBAHJZQSFC-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C2=CSC(=N2)NC(CSC2C=CC(=CC=2)Cl)=O)S1

Computed Properties

• Exact Mass: 399.9332319g/mol
• Monoisotopic Mass: 399.9332319g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 124Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides

Additional information on 2-(4-chlorophenyl)sulfanyl-N-4-(5-chlorothiophen-2-yl)-1,3-thiazol-2-ylacetamide

Comprehensive Overview of 2-(4-chlorophenyl)sulfanyl-N-4-(5-chlorothiophen-2-yl)-1,3-thiazol-2-ylacetamide (CAS No. 899351-09-8)

2-(4-chlorophenyl)sulfanyl-N-4-(5-chlorothiophen-2-yl)-1,3-thiazol-2-ylacetamide (CAS 899351-09-8) is a specialized organic compound featuring a unique combination of thiazole and thiophene moieties. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential biological activities. The presence of chlorophenyl and chlorothiophene groups enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

The molecular structure of 2-(4-chlorophenyl)sulfanyl-N-4-(5-chlorothiophen-2-yl)-1,3-thiazol-2-ylacetamide includes a thiazole ring linked to a thiophene derivative, which is further functionalized with a chlorophenylsulfanyl group. This structural complexity contributes to its diverse applications, particularly in the development of novel therapeutic agents. Researchers are increasingly exploring its role in targeting specific enzymes or receptors, aligning with current trends in precision medicine and drug discovery.

In recent years, the demand for heterocyclic compounds like 899351-09-8 has surged, driven by advancements in combinatorial chemistry and high-throughput screening. The compound’s potential as a kinase inhibitor or antimicrobial agent has been a focal point in scientific literature, addressing global challenges such as antibiotic resistance and chronic diseases. Its chlorinated aromatic components also make it a candidate for studying structure-activity relationships (SAR) in medicinal chemistry.

From a commercial perspective, 2-(4-chlorophenyl)sulfanyl-N-4-(5-chlorothiophen-2-yl)-1,3-thiazol-2-ylacetamide is available through specialized chemical suppliers, often labeled with its CAS number 899351-09-8 for precise identification. The compound’s stability under standard laboratory conditions and compatibility with common organic solvents enhance its usability in research settings. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to verify its purity and structural integrity.

Environmental and safety considerations for 899351-09-8 are in line with standard laboratory protocols. While not classified as hazardous under typical conditions, proper handling practices—including the use of personal protective equipment (PPE) and adequate ventilation—are recommended. The compound’s low volatility and moderate solubility in water reduce risks associated with exposure, but researchers are advised to consult Safety Data Sheets (SDS) for detailed guidelines.

Future research directions for 2-(4-chlorophenyl)sulfanyl-N-4-(5-chlorothiophen-2-yl)-1,3-thiazol-2-ylacetamide may include its integration into green chemistry initiatives, exploring sustainable synthesis routes, or expanding its applications in material science. As the scientific community continues to prioritize molecular diversity and bioactive scaffolds, this compound is poised to remain a subject of innovation and discovery.

For researchers seeking reliable data on CAS 899351-09-8, peer-reviewed journals and patent databases offer valuable insights into its synthesis, properties, and potential uses. Keywords such as "thiazole derivatives", "chlorothiophene acetamide", and "heterocyclic sulfanyl compounds" can optimize search results for this niche chemical. Collaborative efforts between academia and industry are expected to further elucidate its mechanistic pathways and commercial viability.